N-Cyclohexyl-2-(2-furoyl)hydrazinecarboxamide
Overview
Description
N-Cyclohexyl-2-(2-furoyl)hydrazinecarboxamide is a chemical compound with the molecular formula C12H17N3O3 and a molecular weight of 251.288 g/mol . It is known for its unique structure, which includes a cyclohexyl group, a furoyl group, and a hydrazinecarboxamide moiety. This compound is used in various scientific research applications due to its distinctive chemical properties.
Preparation Methods
The synthesis of N-Cyclohexyl-2-(2-furoyl)hydrazinecarboxamide typically involves the reaction of cyclohexylamine with 2-furoyl chloride, followed by the addition of hydrazinecarboxamide. The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and the process may require temperature control to optimize yield . Industrial production methods may vary, but they generally follow similar synthetic routes with adjustments for scale and efficiency.
Chemical Reactions Analysis
N-Cyclohexyl-2-(2-furoyl)hydrazinecarboxamide undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.
Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.
Substitution: The compound can undergo substitution reactions, particularly at the furoyl group, using reagents like halogens or alkylating agents.
Scientific Research Applications
N-Cyclohexyl-2-(2-furoyl)hydrazinecarboxamide is utilized in various fields of scientific research:
Chemistry: It is used as a reagent in organic synthesis and as a building block for the development of new compounds.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.
Industry: It is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of N-Cyclohexyl-2-(2-furoyl)hydrazinecarboxamide involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .
Comparison with Similar Compounds
N-Cyclohexyl-2-(2-furoyl)hydrazinecarboxamide can be compared with other similar compounds, such as:
N-Cyclohexyl-2-(2-furoyl)hydrazinecarbothioamide: This compound has a similar structure but includes a thiocarbonyl group instead of a carbonyl group.
N-Cyclohexyl-2-(2-furoyl)hydrazinecarboxylate: This compound features a carboxylate group instead of a carboxamide group.
Properties
Molecular Formula |
C12H17N3O3 |
|---|---|
Molecular Weight |
251.28 g/mol |
IUPAC Name |
1-cyclohexyl-3-(furan-2-carbonylamino)urea |
InChI |
InChI=1S/C12H17N3O3/c16-11(10-7-4-8-18-10)14-15-12(17)13-9-5-2-1-3-6-9/h4,7-9H,1-3,5-6H2,(H,14,16)(H2,13,15,17) |
InChI Key |
XNHVRMROKTVCFZ-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(CC1)NC(=O)NNC(=O)C2=CC=CO2 |
Origin of Product |
United States |
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